N(G)-Nitroarginine-4-nitroanilide
N(G)-Nitroarginine-4-nitroanilide
N(G)-Nitroarginine-4-nitroanilide is an anti-nociceptive agent in the mouse.
Brand Name:
Vulcanchem
CAS No.:
85697-89-8
VCID:
VC0537098
InChI:
InChI=1S/C12H17N7O5/c13-10(2-1-7-15-12(14)17-19(23)24)11(20)16-8-3-5-9(6-4-8)18(21)22/h3-6,10H,1-2,7,13H2,(H,16,20)(H3,14,15,17)/t10-/m0/s1
SMILES:
C1=CC(=CC=C1NC(=O)C(CCCN=C(N)N[N+](=O)[O-])N)[N+](=O)[O-]
Molecular Formula:
C12H17N7O5
Molecular Weight:
339.31 g/mol
N(G)-Nitroarginine-4-nitroanilide
CAS No.: 85697-89-8
Cat. No.: VC0537098
Molecular Formula: C12H17N7O5
Molecular Weight: 339.31 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | N(G)-Nitroarginine-4-nitroanilide is an anti-nociceptive agent in the mouse. |
|---|---|
| CAS No. | 85697-89-8 |
| Molecular Formula | C12H17N7O5 |
| Molecular Weight | 339.31 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[amino(nitramido)methylidene]amino]-N-(4-nitrophenyl)pentanamide |
| Standard InChI | InChI=1S/C12H17N7O5/c13-10(2-1-7-15-12(14)17-19(23)24)11(20)16-8-3-5-9(6-4-8)18(21)22/h3-6,10H,1-2,7,13H2,(H,16,20)(H3,14,15,17)/t10-/m0/s1 |
| Standard InChI Key | LNWGWFVAPQTGMG-JTQLQIEISA-N |
| Isomeric SMILES | C1=CC(=CC=C1NC(=O)[C@H](CCCN=C(N)N[N+](=O)[O-])N)[N+](=O)[O-] |
| SMILES | C1=CC(=CC=C1NC(=O)C(CCCN=C(N)N[N+](=O)[O-])N)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1NC(=O)C(CCCN=C(N)N[N+](=O)[O-])N)[N+](=O)[O-] |
| Appearance | Solid powder |
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